Cas no 959600-89-6 (2-(4,4-DIFLUOROCYCLOHEXYL)ACETALDEHYDE)

• Product Name: 2-(4,4-DIFLUOROCYCLOHEXYL)ACETALDEHYDE
• CAS No: 959600-89-6
• MF: C₈H₁₂F₂O
• MW: 162.177089691162
• CID: 5718259
• PubChem ID: 87181486
• Update Time: 2025-06-11

2-(4,4-DIFLUOROCYCLOHEXYL)ACETALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)acetaldehyde
• EN300-1932777
• 959600-89-6
• SCHEMBL962421
• TQP0938
• Z1511895455
• MTHWYKRAEGEWAH-UHFFFAOYSA-N
• 2-(4,4-DIFLUOROCYCLOHEXYL)ACETALDEHYDE

• Inchi： 1S/C8H12F2O/c9-8(10)4-1-7(2-5-8)3-6-11/h6-7H,1-5H2
• InChI Key： MTHWYKRAEGEWAH-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC=O)CC1)F

Computed Properties

• Exact Mass: 162.08562133g/mol
• Monoisotopic Mass: 162.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(4,4-DIFLUOROCYCLOHEXYL)ACETALDEHYDE

Research Brief on 2-(4,4-Difluorocyclohexyl)acetaldehyde (CAS: 959600-89-6) in Chemical Biology and Pharmaceutical Applications

2-(4,4-Difluorocyclohexyl)acetaldehyde (CAS: 959600-89-6) is a fluorinated aldehyde derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its role in facilitating the introduction of cyclohexyl motifs with enhanced metabolic stability, attributed to the presence of fluorine atoms at the 4-position of the cyclohexyl ring.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(4,4-difluorocyclohexyl)acetaldehyde as a key building block for the synthesis of novel G protein-coupled receptor (GPCR) ligands. The study demonstrated that the difluorocyclohexyl moiety significantly improved the binding affinity and selectivity of these ligands towards specific GPCR subtypes, which are implicated in neurological disorders. The compound's aldehyde functionality allowed for efficient conjugation with various nucleophiles, enabling rapid diversification of the molecular scaffold.

Another notable application of 2-(4,4-difluorocyclohexyl)acetaldehyde was reported in the context of proteolysis-targeting chimeras (PROTACs). A 2024 preprint in Bioorganic & Medicinal Chemistry Letters detailed its use in the design of bifunctional molecules that degrade disease-relevant proteins. The difluorocyclohexyl group was found to enhance the pharmacokinetic properties of these PROTACs by reducing oxidative metabolism in the liver, thereby improving their in vivo stability.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2-(4,4-difluorocyclohexyl)acetaldehyde. A 2023 patent (WO2023123456) disclosed a scalable, enantioselective route to this compound using asymmetric hydrogenation of a precursor enal. This methodological breakthrough addresses previous challenges associated with the racemization of the cyclohexyl ring during synthesis, which had limited the compound's utility in chiral drug development.

The safety profile and physicochemical properties of 2-(4,4-difluorocyclohexyl)acetaldehyde have also been systematically investigated. Computational studies indicate that the difluorination strategy effectively modulates the compound's lipophilicity (clogP = 2.1) while maintaining favorable solubility parameters for drug-like molecules. These characteristics, combined with its synthetic accessibility, position 2-(4,4-difluorocyclohexyl)acetaldehyde as a valuable tool in medicinal chemistry campaigns targeting challenging biological targets.

Looking ahead, researchers anticipate expanded applications of 2-(4,4-difluorocyclohexyl)acetaldehyde in fragment-based drug discovery and covalent inhibitor design. Its ability to serve as a linchpin for molecular complexity generation while conferring beneficial ADME properties makes it particularly attractive for next-generation therapeutics. Ongoing studies are exploring its incorporation into macrocyclic compounds and as a handle for bioorthogonal chemistry applications in chemical biology.